Cas no 2228112-39-6 (methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate)

• Product Name: methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate
• CAS No: 2228112-39-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5903596
• PubChem ID: 165831119
• Update Time: 2025-06-09

methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate
• 2228112-39-6
• EN300-1768061
• methyl 2-amino-2-{1-[2-(dimethylamino)ethyl]cyclopropyl}acetate

• Inchi： 1S/C10H20N2O2/c1-12(2)7-6-10(4-5-10)8(11)9(13)14-3/h8H,4-7,11H2,1-3H3
• InChI Key： RFHOAPFFOZBACH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(CCN(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate

Comprehensive Overview of Methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate (CAS No. 2228112-39-6)

Methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate (CAS No. 2228112-39-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and dimethylaminoethyl functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound’s molecular structure includes a cyclopropane ring, a dimethylaminoethyl side chain, and an ester group, making it a versatile intermediate in synthetic chemistry. Its CAS number 2228112-39-6 is frequently searched in scientific databases, reflecting the growing interest in its properties and applications. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies to identify potential lead molecules.

One of the key areas of interest for methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate is its potential role in the development of central nervous system (CNS) therapeutics. The dimethylaminoethyl moiety is a common pharmacophore in drugs targeting neurotransmitter receptors, which aligns with current research trends in neurological disorders and mental health. This has led to increased searches for related terms such as "CNS-active compounds" and "neuropharmacology intermediates" in academic and industrial circles.

In addition to its pharmaceutical applications, CAS No. 2228112-39-6 is also studied for its synthetic utility. Organic chemists value its role as a building block for more complex molecules, particularly in the synthesis of heterocyclic compounds and peptide mimetics. The ester group in the molecule allows for further functionalization, making it a valuable tool in structure-activity relationship (SAR) studies. This versatility has made it a topic of discussion in forums and publications focused on organic synthesis and medicinal chemistry.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, are also critical for its applications. Researchers often investigate these parameters to optimize its use in drug formulation and delivery systems. With the rise of green chemistry and sustainable synthesis, there is growing interest in developing eco-friendly methods to produce and modify such compounds, further driving searches for "sustainable chemical intermediates" and "green synthetic routes".

Another emerging area of interest is the potential of methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate in proteomics and bioconjugation. Its amino and ester functionalities make it suitable for labeling and modifying biomolecules, which is highly relevant in biotechnology and diagnostic applications. This aligns with the increasing demand for chemical probes and biomarkers in life sciences research.

In summary, methyl 2-amino-2-{1-2-(dimethylamino)ethylcyclopropyl}acetate (CAS No. 2228112-39-6) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and biotechnology. Its unique structural features and functional groups make it a valuable asset in modern chemistry, particularly in the context of drug discovery and molecular design. As scientific advancements continue, this compound is likely to remain a focal point for researchers exploring innovative solutions in healthcare and material sciences.